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Compound of Interest

Compound Name: GC376 sodium

Cat. No.: B14129987 Get Quote

Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract
GC376 is a potent broad-spectrum inhibitor of 3C-like proteases (3CLpro), a crucial enzyme for

the replication of many viruses, including coronaviruses.[1][2][3][4] As a prodrug, GC376 is

converted to its active aldehyde form, GC373, which covalently binds to the catalytic cysteine

residue of the 3CLpro active site, thereby inhibiting viral polyprotein processing.[2][5][6] This

document provides detailed protocols for the preparation, storage, and handling of GC376
sodium salt stock solutions for various in vitro and in vivo laboratory applications.

Physicochemical and Solubility Data
A summary of the key physicochemical and solubility properties of GC376 sodium salt is

presented in Table 1. Careful consideration of the solvent is critical for achieving the desired

concentration and ensuring the stability of the compound.
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Property Value

Molecular Formula C₂₁H₃₀N₃NaO₈S

Molecular Weight 507.53 g/mol [1][2][4][7]

CAS Number 1416992-39-6[1][2][4]

Appearance White to off-white powder

Solubility

DMSO: 100 mg/mL (197.03 mM)[1] Ethanol: 100

mg/mL[1] Water: Insoluble[1] Aqueous Media:

Forms a colloidal dispersion at high

concentrations (e.g., 50 mM), becoming a clear

solution upon further dilution (e.g., 5 mM).[8] At

very high concentrations (~440 mM), it can form

a clear, viscous solution.[8]

Storage (Powder) 3 years at -20°C[1]

Storage (Stock Solution)
1 year at -80°C in solvent 1 month at -20°C in

solvent Avoid repeated freeze-thaw cycles[1]

Mechanism of Action: Inhibition of Viral 3C-like
Protease
GC376 acts as a prodrug that is readily converted to its active aldehyde form, GC373. GC373

targets the highly conserved 3C-like protease (3CLpro), also known as the main protease

(Mpro), which is essential for cleaving viral polyproteins into functional viral proteins. The

aldehyde group of GC373 forms a covalent bond with the cysteine residue in the catalytic dyad

of the 3CLpro active site, effectively blocking its enzymatic activity and halting viral replication.

[2][5][6]
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Caption: Mechanism of GC376 action.
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Protocol 1: Preparation of a 10 mM GC376 Sodium Salt
Stock Solution in DMSO
This protocol is suitable for most in vitro applications, such as cell-based antiviral assays and

enzyme inhibition assays.

Materials:

GC376 sodium salt (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, calculate the mass

of GC376 sodium salt needed:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 507.53 g/mol * (1000 mg / 1 g) = 5.0753

mg

Weigh the compound: Carefully weigh out approximately 5.08 mg of GC376 sodium salt

powder and place it into a sterile microcentrifuge tube.

Add solvent: Add 1 mL of anhydrous DMSO to the tube containing the GC376 sodium salt.

Dissolve: Vortex the solution until the powder is completely dissolved. Gentle warming (e.g.,

in a 37°C water bath) may aid dissolution.

Aliquot and store: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 1 year)

or at -20°C for short-term storage (up to 1 month).[1]
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Protocol 2: Preparation of GC376 Sodium Salt
Formulation for In Vivo Studies
For in vivo applications, a biocompatible solvent system is required. The following formulation

has been used for injection.

Materials:

GC376 sodium salt (powder)

Ethanol (100%, non-denatured)

Polyethylene glycol 400 (PEG-400)

Sterile, pyrogen-free vials

Calibrated pipettes

Procedure:

Prepare the solvent vehicle: Prepare a solution of 10% ethanol and 90% PEG-400 by

volume. For example, to prepare 10 mL of the vehicle, mix 1 mL of 100% ethanol with 9 mL

of PEG-400.

Determine the desired concentration: The concentration for in vivo studies will depend on the

specific animal model and dosing regimen.

Dissolve GC376: Weigh the required amount of GC376 sodium salt and add it to the

prepared solvent vehicle. Vortex thoroughly until the compound is completely dissolved. The

solution should be prepared fresh before use for optimal results.

Experimental Workflow for In Vitro Antiviral Assay
The following diagram outlines a typical workflow for evaluating the antiviral activity of GC376

in a cell-based assay.
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Caption: Workflow for in vitro antiviral assay.

Concluding Remarks
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The protocols outlined in this document provide a foundation for the preparation and use of

GC376 sodium salt in a laboratory setting. It is imperative to use high-quality, anhydrous

solvents, particularly when preparing stock solutions in DMSO, as moisture can reduce

solubility.[1] For in vivo studies, the formulation should be prepared fresh. Researchers should

always adhere to appropriate safety guidelines when handling chemical compounds and viral

agents. The provided information and protocols are intended for research purposes only.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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